2-methyl-1H-benzimidazole-5-carboxylic acid
Overview
Description
“2-methyl-1H-benzimidazole-5-carboxylic acid” is a derivative of benzimidazole, a heterocyclic aromatic organic compound. It has been studied extensively due to its potential applications in various scientific fields, including synthesis, biochemistry, and physiology. The linear formula of this compound is C9H8N2O2 .
Molecular Structure Analysis
The molecular formula of “2-methyl-1H-benzimidazole-5-carboxylic acid” is C9H8N2O2 . Its average mass is 176.172 Da and its monoisotopic mass is 176.058578 Da .
Physical And Chemical Properties Analysis
“2-methyl-1H-benzimidazole-5-carboxylic acid” has a density of 1.4±0.1 g/cm3, a boiling point of 504.0±23.0 °C at 760 mmHg, and a flash point of 258.6±22.6 °C . It has 4 H bond acceptors, 2 H bond donors, and 1 freely rotating bond .
Scientific Research Applications
Synthesis of Benzimidazoles
- Scientific Field : Organic Chemistry
- Application Summary : 2-methyl-1H-benzimidazole-5-carboxylic acid is used in the synthesis of benzimidazoles, a class of compounds with a wide range of pharmacological activities .
- Methods of Application : The synthesis involves a one-pot conversion of carboxylic acids into benzimidazoles via an HBTU-promoted methodology . An extensive library of indole-carboxylic acids, alkyl carboxylic acids and N-protected alpha-amino acids has been converted into the corresponding benzimidazoles .
- Results : The method provides direct access to this scaffold in a simple, one-pot operation from commercially available carboxylic acids. The yields of the corresponding benzimidazoles were between 80–99% .
Antimicrobial Agents
- Scientific Field : Medicinal Chemistry
- Application Summary : Certain derivatives of 2-methyl-1H-benzimidazole-5-carboxylic acid have shown significant antimicrobial activity .
- Methods of Application : A library of 53 benzimidazole derivatives, with substituents at positions 1, 2 and 5, were synthesized and screened against a series of reference strains of bacteria and fungi .
- Results : Some compounds displayed antibacterial activity against two methicillin-resistant Staphylococcus aureus (MRSA) strains with minimum inhibitory concentrations (MICs) comparable to the widely-used drug ciprofloxacin .
properties
IUPAC Name |
2-methyl-3H-benzimidazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-10-7-3-2-6(9(12)13)4-8(7)11-5/h2-4H,1H3,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZHWABCBKGMLIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30360609 | |
Record name | 2-methyl-1H-benzimidazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30360609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-1H-benzimidazole-5-carboxylic acid | |
CAS RN |
709-19-3 | |
Record name | 2-methyl-1H-benzimidazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30360609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1H-1,3-benzodiazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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